Cas no 120603-87-4 (Benzoic acid, 3,5-bis(2-hydroxyethoxy)-)
120603-87-4 structure
Product Name:Benzoic acid, 3,5-bis(2-hydroxyethoxy)-
CAS No:120603-87-4
MF:C11H14O6
MW:242.225264072418
CID:1213599
PubChem ID:22975961
Update Time:2025-04-20
Benzoic acid, 3,5-bis(2-hydroxyethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-bis(2-hydroxyethoxy)-
- 3,5-bis(2-hydroxyethoxy)benzoic acid
- DTXSID70629287
- SCHEMBL1543649
- 120603-87-4
-
- Inchi: 1S/C11H14O6/c12-1-3-16-9-5-8(11(14)15)6-10(7-9)17-4-2-13/h5-7,12-13H,1-4H2,(H,14,15)
- InChI Key: SLDRECPUAFWRIV-UHFFFAOYSA-N
- SMILES: O(CCO)C1C=C(C(=O)O)C=C(C=1)OCCO
Computed Properties
- Exact Mass: 420.14202
- Monoisotopic Mass: 242.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 96.2Ų
Experimental Properties
- PSA: 131.75
Benzoic acid, 3,5-bis(2-hydroxyethoxy)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
120603-87-4 (Benzoic acid, 3,5-bis(2-hydroxyethoxy)-) Related Products
- 1132-21-4(3,5-Dimethoxybenzoic acid)
- 6970-19-0(3,4,5-Triethoxybenzoic acid)
- 621-51-2(3-Ethoxybenzoic acid)
- 3753-05-7(4-2-(4-Carboxyphenoxy)ethoxybenzoic Acid)
- 35354-29-1(3,5-Diacetoxybenzoic acid)
- 124480-95-1(3,5-Diethoxybenzoic acid)
- 619-86-3(4-Ethoxybenzoic acid)
- 1711-24-6(4-(2-Hydroxyethoxy)benzoic acid)
- 54915-31-0(Methyl 3-(benzyloxy)-5-hydroxybenzoate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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